Cas no 166527-08-8 (Benzaldehyde, 2-amino-5-bromo-3-chloro-)

• Product Name: Benzaldehyde, 2-amino-5-bromo-3-chloro-
• CAS No: 166527-08-8
• MF: C₇H₅BrClNO
• MW: 234.48
• MDL: MFCD24387409
• CID: 2121783
• PubChem ID: 91666307
• Update Time: 2025-05-21

Benzaldehyde, 2-amino-5-bromo-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-3-chlorobenzaldehyde
• Benzaldehyde, 2-amino-5-bromo-3-chloro-
• VONGUIQNVNWCQK-UHFFFAOYSA-N
• 2-Amino-5-bromo-3-chloro-benzaldehyde
• CID 91666307
• CS-0161446
• F15863
• MFCD24387409
• BS-51486
• AKOS030528714
• 166527-08-8
• DB-329929
• SCHEMBL16668856

• MDL： MFCD24387409
• Inchi： 1S/C7H5BrClNO/c8-5-1-4(3-11)7(10)6(9)2-5/h1-3H,10H2
• InChI Key： VONGUIQNVNWCQK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=O)C=1)N)Cl

Computed Properties

• Exact Mass: 232.92430g/mol
• Monoisotopic Mass: 232.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 2.6

Experimental Properties

• Density: 1.782±0.06 g/cm3(Predicted)
• Boiling Point: 296.4±40.0 °C(Predicted)
• pka: -2.17±0.10(Predicted)

Additional information on Benzaldehyde, 2-amino-5-bromo-3-chloro-

Comprehensive Analysis of Benzaldehyde, 2-amino-5-bromo-3-chloro- (CAS No. 166527-08-8) and Its Applications

Benzaldehyde, 2-amino-5-bromo-3-chloro- (CAS No. 166527-08-8) is a halogenated and aminated derivative of benzaldehyde, a versatile aromatic aldehyde. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including the presence of amino, bromo, and chloro substituents. These functional groups enhance its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-amino-5-bromo-3-chlorobenzaldehyde uses" or "CAS 166527-08-8 synthesis", reflecting its growing relevance in specialized applications.

The compound's molecular formula, C₇H₅BrClNO, highlights its potential for diverse chemical transformations. Its electron-withdrawing and electron-donating groups create a balanced reactivity profile, enabling its use in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Recent studies have explored its role in designing heterocyclic compounds, which are pivotal in drug discovery. Searches for "halogenated benzaldehyde derivatives in medicine" or "amino benzaldehyde applications" underscore the compound's intersection with cutting-edge research.

From an industrial perspective, Benzaldehyde, 2-amino-5-bromo-3-chloro- is often employed in the synthesis of advanced intermediates for dyes, fragrances, and functional materials. Its multifunctional nature allows for selective modifications, catering to niche markets. For instance, queries like "CAS 166527-08-8 in material science" or "bromo-chloro benzaldehyde derivatives" indicate its utility beyond traditional chemistry. Environmental and regulatory trends also drive interest in sustainable synthesis methods for such compounds, aligning with global green chemistry initiatives.

Analytical characterization of this compound typically involves techniques like HPLC, NMR, and mass spectrometry, ensuring high purity for critical applications. The demand for high-purity 2-amino-5-bromo-3-chlorobenzaldehyde is evident from searches like "CAS 166527-08-8 purity standards". Furthermore, its stability under controlled conditions makes it suitable for long-term storage, a topic often queried as "storage conditions for halogenated benzaldehydes".

In conclusion, Benzaldehyde, 2-amino-5-bromo-3-chloro- (CAS No. 166527-08-8) represents a critical building block in modern synthetic chemistry. Its adaptability to pharmaceutical, agrochemical, and material science applications ensures its continued relevance. As research evolves, so does the curiosity around terms like "future prospects of amino-benzaldehyde derivatives", positioning this compound as a focal point for innovation.